Cas no 25764-15-2 (Gadolinium nitride(GdN))

• Product Name: Gadolinium nitride(GdN)
• CAS No: 25764-15-2
• MF: GdN
• MW: 171.256699562073
• MDL: MFCD00049943
• CID: 264352
• PubChem ID: 117632
• Update Time: 2025-06-13

Gadolinium nitride(GdN) Chemical and Physical Properties

Names and Identifiers

• Gadolinium nitride(GdN)
• Gadolinium(III) nitride
• gadolinium nitride
• nitridogadolinium
• 25764-15-2
• azanylidynegadolinium
• EINECS 247-250-9
• DTXSID4067145
• Gadolinium nitride (GdN)
• MFCD00049943
• DTXCID8037386

• MDL： MFCD00049943
• Inchi： 1S/Gd.N
• InChI Key： FLATXDRVRRDFBZ-UHFFFAOYSA-N
• SMILES： [Gd]#N

Computed Properties

• Exact Mass: 171.927175
• Monoisotopic Mass: 171.927175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Black powder
• Density: 9.100
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 9.03000
• LogP: -1.14240

Gadolinium nitride(GdN) Security Information

• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide organides Lanthanide nitrides

Additional information on Gadolinium nitride(GdN)

Comprehensive Overview of Gadolinium Nitride (GdN) (CAS No. 25764-15-2): Properties, Applications, and Future Trends

Gadolinium nitride (GdN), with the CAS number 25764-15-2, is an inorganic compound that has garnered significant attention in advanced materials science due to its unique magnetic and electronic properties. As a member of the rare-earth nitride family, GdN exhibits exceptional characteristics, including high thermal stability, semiconducting behavior, and potential applications in spintronics and optoelectronics. This article delves into the structural, physical, and chemical properties of Gadolinium nitride, its synthesis methods, and its role in cutting-edge technologies.

The crystal structure of GdN is typically cubic (rock salt), which contributes to its remarkable magnetic ordering at low temperatures. Researchers have identified GdN as a ferromagnetic material below 70 K, making it a candidate for cryogenic applications. Its bandgap, tunable via doping or strain engineering, ranges between 1.3 eV and 2.2 eV, aligning it with semiconductor and optoelectronic device requirements. These properties have spurred interest in GdN thin films and nanostructures, particularly for quantum computing and data storage solutions.

Synthesis of Gadolinium nitride (CAS 25764-15-2) often involves techniques such as chemical vapor deposition (CVD), molecular beam epitaxy (MBE), or nitridation of gadolinium metal. Recent advancements in nanomaterial fabrication have enabled the production of high-purity GdN nanoparticles, which are critical for next-generation electronics. The compound's compatibility with silicon-based technologies further enhances its appeal for integrated circuits and sensor devices.

In the context of renewable energy, GdN is being explored for its potential in thermoelectric materials, where its high carrier mobility and low thermal conductivity could improve energy conversion efficiency. Additionally, its magnetocaloric effect has implications for magnetic refrigeration systems, a sustainable alternative to conventional cooling methods. These applications align with global trends toward green technology and energy-efficient solutions.

From a commercial perspective, the demand for rare-earth nitrides like GdN is rising due to their role in advanced coatings and protective layers for aerospace components. The compound's resistance to oxidation and wear makes it suitable for high-performance materials in extreme environments. Furthermore, GdN-based sensors are being tested for medical imaging and biomedical diagnostics, leveraging its magnetic resonance properties.

Despite its promise, challenges remain in scaling up Gadolinium nitride production while maintaining cost-effectiveness. Researchers are investigating alternative synthesis routes and doping strategies to optimize performance. As the scientific community continues to uncover new functionalities, GdN is poised to play a pivotal role in emerging technologies, from quantum dots to neuromorphic computing.

In summary, Gadolinium nitride (GdN) (CAS 25764-15-2) represents a versatile material with multidisciplinary applications. Its integration into modern electronics, energy systems, and healthcare technologies underscores its importance in the materials science landscape. Future research will likely focus on overcoming synthesis barriers and expanding its utility in sustainable innovation.